Cas no 833484-91-6 (Benzoic acid, 4-[[2-(1,1-dimethylethyl)phenoxy]methyl]-)

• Product Name: Benzoic acid, 4-[[2-(1,1-dimethylethyl)phenoxy]methyl]-
• CAS No: 833484-91-6
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 672248
• PubChem ID: 7745122
• Update Time: 2025-04-19

Benzoic acid, 4-[[2-(1,1-dimethylethyl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-(1,1-dimethylethyl)phenoxy]methyl]-
• 4-[(2-tert-butylphenoxy)methyl]benzoic acid
• 833484-91-6
• DTXSID20428909
• SCHEMBL6238028
• BDBM50508798
• AKOS002672593
• CHEMBL4570663

• Inchi： 1S/C18H20O3/c1-18(2,3)15-6-4-5-7-16(15)21-12-13-8-10-14(11-9-13)17(19)20/h4-11H,12H2,1-3H3,(H,19,20)
• InChI Key： KNILKKHFMQNGFH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C(=O)O)=CC=1)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 284.14124450g/mol
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5Ų